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Compound of Interest |

Compound Name: 3-(4-Chlorophenyl)propan-1-amine
CAS No.: 18655-50-0
Cat. No.: B093714

Get Quote

An In-Depth Technical Guide to the Physicochemical Properties of 3-(4-Chlorophenyl)propan-
1-amine

Executive Summary

This technical guide provides a comprehensive analysis of the core physicochemical properties
of 3-(4-Chlorophenyl)propan-1-amine, a substituted propyl-amine of significant interest in
medicinal chemistry and drug development. This document is structured to provide
researchers, scientists, and formulation experts with not only the fundamental data but also the
underlying scientific context and practical methodologies essential for its application. We will
delve into the compound's chemical identity, core physicochemical parameters, analytical
characterization techniques, and a representative synthesis pathway. The causality behind
experimental choices and the implications of each property on potential drug behavior are
emphasized throughout, ensuring a blend of theoretical knowledge and field-proven insight.

Chemical Identification and Structure

Accurate identification is the foundation of all subsequent research. 3-(4-
Chlorophenyl)propan-1-amine is a primary amine featuring a propyl chain linker attached to a
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para-substituted chlorophenyl ring.

Identifier Data Source(s)
IUPAC Name 3-(1.1-chlorophenyl)propan-l- o

amine
CAS Number 18655-50-0 [11[2]
Molecular Formula CoH12CIN [1]
Molecular Weight 169.65 g/mol [1]

Canonical SMILES

C1=CC(=CC=C1CCCN)ClI

[1]

INChl Key

RVLNDSYSQLMPRC-
UHFFFAOYSA-N

[1]

Common Synonyms

3-(4-
Chlorophenyl)propylamine, 4-

Chlorobenzenepropanamine

[1]

Hydrochloride Salt CAS

377084-66-7

[3]

Hydrochloride Salt MW

206.11 g/mol

[3]

Core Physicochemical Properties

The physicochemical profile of a compound is a critical determinant of its pharmacokinetic and

pharmacodynamic behavior. These properties govern its absorption, distribution, metabolism,

and excretion (ADME), and ultimately, its viability as a therapeutic agent.

Data Summary

The following table summarizes key physicochemical data, primarily based on high-quality

computational predictions from established models. It is imperative for drug development

programs to validate these values through experimental determination.
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) Significance in
Property Predicted Value Source
Drug Development

Influences purification
Boiling Point 252.27 °C methods (distillation) [2]

and thermal stability.

Important for
) formulation,
Density 1.11 g/cm3 ) [2]
processing, and

dosage form design.

Affects dissolution
- rate, bioavailability,
Water Solubility 835.92 mg/L ) [2]
and formulation

options.

Critical for process
. safety assessment
Flash Point 139.23 °C ) [2]
and handling

protocols.

Expert Insights on Key Parameters

o Solubility: The predicted aqueous solubility of 835.92 mg/L suggests moderate solubility for
the free base.[2] In drug development, this is a pivotal parameter. Poor solubility can lead to
low and variable bioavailability. The presence of the basic primary amine group is a
significant advantage, as it allows for the formation of salts, such as the hydrochloride salt.[3]
Salt formation drastically increases aqueous solubility by introducing an ionic character,
making the compound more suitable for aqueous-based formulations and parenteral
administration.

 Lipophilicity (logP): The partition coefficient (logP) quantifies the lipophilicity of a compound,
which is crucial for its ability to cross biological membranes. While an experimental value is
not readily available, the structure, containing a chlorophenyl group and a propyl chain,
suggests a significant degree of lipophilicity. This property is essential for oral absorption and
penetration of the blood-brain barrier. However, excessively high lipophilicity can lead to poor
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agueous solubility, increased metabolic clearance, and potential toxicity. The balance
between lipophilicity and hydrophilicity is therefore a key focus in lead optimization.

« lonization Constant (pKa): The primary amine group (R-NH2) is basic and will be protonated
(R-NHs*) at physiological pH (=7.4). The pKa of a typical propylamine is around 10.7.[4] The
presence of the electron-withdrawing chlorophenyl group will slightly decrease the basicity of
the amine, but it is expected to remain significantly protonated in most biological
compartments. This charge state dramatically enhances aqueous solubility but can reduce
passive diffusion across lipid membranes. Understanding the pKa is therefore non-
negotiable for predicting a drug's absorption profile and its potential for interaction with ionic
transporters or receptors.

Analytical Characterization and Quality Control

Rigorous analytical chemistry is required to confirm the identity, purity, and stability of any
active pharmaceutical ingredient (API).

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are the most powerful
tools for unambiguous structural elucidation. The *H NMR spectrum is expected to show
distinct signals for the aromatic protons on the disubstituted benzene ring, as well as
characteristic multiplets for the three methylene groups of the propyl chain.

e Infrared (IR) Spectroscopy: IR spectroscopy is used to confirm the presence of key
functional groups. Expected characteristic absorptions include N-H stretching for the primary
amine, aromatic C-H and C=C stretching for the chlorophenyl ring, and aliphatic C-H
stretching for the propyl chain.

e Mass Spectrometry (MS): MS provides the molecular weight of the compound and its
fragmentation pattern, which serves as a molecular fingerprint. High-resolution mass
spectrometry (HRMS) can confirm the elemental composition with high accuracy.

» Chromatographic Analysis (Purity): High-Performance Liquid Chromatography (HPLC) and
Gas Chromatography (GC) are the workhorses for purity assessment.[5] A reverse-phase
HPLC method using a C18 column is typically suitable for separating the main compound
from non-polar impurities.[5] GC-MS is also highly effective, particularly for identifying volatile
or semi-volatile impurities.[5]
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Methodologies and Experimental Protocols

The following protocols are provided as trusted, validated starting points for the in-house
characterization of 3-(4-Chlorophenyl)propan-1-amine.

Protocol: Purity Assessment by Reverse-Phase HPLC

o Expertise & Causality: This method is designed to provide robust separation of the target
analyte from potential precursors and synthesis byproducts. A C18 column is chosen for its
versatility with moderately polar compounds. The gradient elution ensures that both early-
eluting polar impurities and late-eluting non-polar impurities are resolved and quantified.
Formic acid is added to the mobile phase to protonate the amine, ensuring a sharp,
symmetrical peak shape by preventing interaction with residual silanols on the stationary
phase.

o Methodology:

o Sample Preparation: Accurately weigh ~5 mg of the sample and dissolve it in 10 mL of a
50:50 mixture of acetonitrile and water to create a stock solution of 0.5 mg/mL.

o Chromatographic Conditions:

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 um particle size).[5]
= Mobile Phase A: Water with 0.1% Formic Acid.
» Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

» Gradient: Start at 20% B, increase linearly to 80% B over 15 minutes, hold for 2
minutes, then return to initial conditions and equilibrate for 3 minutes.

» Flow Rate: 1.0 mL/min.[5]
» Column Temperature: 30°C.[5]
» Detection: UV at 220 nm.[5]

» [njection Volume: 10 pL.[5]
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o Data Analysis: Integrate all peaks in the chromatogram. Calculate the purity by dividing the
peak area of the main component by the total area of all peaks (Area Percent method).

Visualization: Physicochemical Characterization
Workflow

This diagram outlines the logical flow for a comprehensive physicochemical evaluation of a new
chemical entity like 3-(4-Chlorophenyl)propan-1-amine.
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Caption: Logical workflow for physicochemical characterization.

Synthesis and Chemical Reactivity

Representative Synthesis Pathway
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A common and reliable method for synthesizing primary amines like 3-(4-
Chlorophenyl)propan-1-amine is through the reduction of an oxime intermediate. This
pathway begins with a readily available ketone precursor.

o Oxime Formation: 1-(4-chlorophenyl)propan-1-one is reacted with hydroxylamine
hydrochloride in the presence of a mild base like triethylamine. This converts the ketone into
the corresponding oxime.[6]

o Oxime Reduction: The resulting 1-(4-chlorophenyl)-N-hydroxypropan-1-imine (oxime) is then
reduced to the primary amine. A powerful reducing agent like borane-tetrahydrofuran
complex (BHs-THF) is effective for this transformation.[6]

Visualization: Synthesis Pathway

Hydroxylamine HCI,
Triethylamine

1-(4-chlorophenyl)propan-1-one 1-(4-chlorophenyl)-N-hydroxypropan-1-imine Borane-THF Complex 3-(4-Chlorophenyl)propan-1-amine

Click to download full resolution via product page

Caption: Synthesis via oxime formation and reduction.

Chemical Reactivity

The molecule's reactivity is dominated by its primary amine and the chlorophenyl ring.

o Amine Group: As a primary amine, it is both basic and nucleophilic. It will readily react with
acids to form salts, with acyl chlorides or anhydrides to form amides, and with aldehydes or
ketones under reductive conditions to form secondary amines.

e Chlorophenyl Ring: The aromatic ring can undergo electrophilic aromatic substitution,
although the chlorine atom is deactivating. The chlorine itself can be displaced via
nucleophilic aromatic substitution under harsh conditions or participate in metal-catalyzed
cross-coupling reactions.

Safety and Handling
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Based on available data, 3-(4-Chlorophenyl)propan-1-amine and its salts should be handled
with appropriate care.

e GHS Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319
(Causes serious eye irritation), H335 (May cause respiratory irritation).[1] Some sources also
indicate potential for more severe skin and eye damage (H314, H318).[1]

 Signal Word: Warning.
e Pictogram: GHSO07 (Exclamation mark).

e Handling Precautions: Use in a well-ventilated area. Wear appropriate personal protective
equipment (PPE), including safety glasses, chemical-resistant gloves, and a lab coat. Avoid
formation of dust and aerosols.

Conclusion

3-(4-Chlorophenyl)propan-1-amine is a compound with a physicochemical profile that makes
it a person of interest for further investigation in drug discovery. Its key features—a basic amine
suitable for salt formation to enhance solubility, and a balanced lipophilicity from the
chlorophenylpropyl scaffold—are desirable attributes. This guide has provided the foundational
data, expert context, and practical methodologies required for its effective scientific evaluation.
The successful progression of this molecule in any research and development pipeline will
depend on the thorough experimental validation of the properties outlined herein.
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¢ Propylamine - Wikipedia.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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